Cas no 900996-56-7 (N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide)

• Product Name: N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide
• CAS No: 900996-56-7
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6093288
• PubChem ID: 18573403
• Update Time: 2025-08-05

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide
• N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-methylbenzamide
• AKOS024658555
• N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-methylbenzamide
• F2539-1191
• 900996-56-7

• Inchi： 1S/C20H22N2O4/c1-13-5-4-6-14(9-13)20(24)21-15-10-19(23)22(12-15)16-7-8-17(25-2)18(11-16)26-3/h4-9,11,15H,10,12H2,1-3H3,(H,21,24)
• InChI Key： WHTKHSNOAQGMCH-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(OC)C(OC)=C2)C1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Additional information on N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide

N-1-(3,4-Dimethoxyphenyl)-5-Oxopyrrolidin-3-yl-3-Methylbenzamide (CAS No. 900996-56-7): A Comprehensive Overview

N-1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide (CAS No. 900996-56-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide is notable for its combination of a pyrrolidinone ring and a substituted benzamide moiety. The presence of these functional groups contributes to its diverse pharmacological properties, making it a promising candidate for various therapeutic applications. Recent research has focused on its potential as an anti-inflammatory agent, neuroprotective compound, and modulator of specific cellular pathways.

In the context of anti-inflammatory research, N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide has shown promising results in preclinical studies. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the neuroprotective effects of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide have been explored in several studies. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms by which it exerts these effects are still under investigation, but preliminary findings suggest that it may involve the modulation of mitochondrial function and the inhibition of pro-apoptotic signaling pathways.

Another area of interest is the potential role of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide in modulating cellular signaling pathways. Studies have shown that this compound can interact with specific receptors and enzymes involved in signal transduction. For example, it has been found to inhibit the activity of certain kinases, which are crucial for the regulation of cell growth and survival. This property could be leveraged in the development of targeted therapies for cancer and other proliferative disorders.

The synthesis and characterization of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide have also been extensively studied. Various synthetic routes have been developed to optimize yield and purity, with a focus on scalability for potential pharmaceutical applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the synthesized compound.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and eventual approval for use in various medical conditions.

In conclusion, N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-3-methylbenzamide (CAS No. 900996-56-7) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and clinical potential, this compound holds promise for addressing unmet medical needs in various fields.